Cas no 3070-87-9 (Acetamide,N,N'-[oxybis(2-nitro-4,1-phenylene)]bis- (9CI))

• Product Name: Acetamide,N,N'-[oxybis(2-nitro-4,1-phenylene)]bis- (9CI)
• CAS No: 3070-87-9
• MF: C₁₆H₁₄N₄O₇
• MW: 374.304963588715
• CID: 313498
• PubChem ID: 240866
• Update Time: 2025-07-17

Acetamide,N,N'-[oxybis(2-nitro-4,1-phenylene)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetamide,N,N'-[oxybis(2-nitro-4,1-phenylene)]bis- (9CI)
• 2',2'''-Dinitro-4',4'''-oxybisacetanilide
• acetamide, N,N'-[oxybis(2-nitro-4,1-phenylene)]bis-
• N,N'-[Oxybis(2-nitro-4,1-phenylene)]diacetamide
• 4',4'''-Oxybis[2'-nitroacetanilide]
• N,N'-[Oxybis(2-nitro-4,1-phenylene)]diethanimidic acid
• Acetamide,N'-[oxybis(2-nitro-4,1-phenylene)]bis-
• NSC-47660
• N-[4-(4-acetamido-3-nitro-phenoxy)-2-nitro-phenyl]ethanamide
• N-[4-(4-acetamido-3-nitrophenoxy)-2-nitrophenyl]acetamide
• A822866
• Acetanilide,4'''-oxybis[2'-nitro-
• 4,3'-dinitrophenyl ether
• N-[4-(4-ACETAMIDO-3-NITRO-PHENOXY)-2-NITRO-PHENYL]ACETAMIDE
• 3070-87-9
• 2',4'''-oxybisacetanilide
• NSC47660
• SCHEMBL6525254
• DTXSID50952944

• Inchi： 1S/C16H14N4O7/c1-9(21)17-13-5-3-11(7-15(13)19(23)24)27-12-4-6-14(18-10(2)22)16(8-12)20(25)26/h3-8H,1-2H3,(H,17,21)(H,18,22)
• InChI Key： YIYVAKQNGDFWDA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=1)[N+](=O)[O-])NC(C)=O)C1C=CC(=C(C=1)[N+](=O)[O-])NC(C)=O

Computed Properties

• Exact Mass: 374.08632
• Monoisotopic Mass: 374.08624880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 159Ų

Experimental Properties

• PSA: 153.71

Additional information on Acetamide,N,N'-[oxybis(2-nitro-4,1-phenylene)]bis- (9CI)

Comprehensive Analysis of Acetamide,N,N'-[oxybis(2-nitro-4,1-phenylene)]bis- (9CI) (CAS No. 3070-87-9)

Acetamide,N,N'-[oxybis(2-nitro-4,1-phenylene)]bis- (9CI), identified by its CAS No. 3070-87-9, is a specialized organic compound with significant applications in advanced material science and industrial chemistry. This compound belongs to the class of nitro-substituted acetamide derivatives, which are widely studied for their unique structural properties and functional versatility. The presence of nitro groups and phenylene linkages in its molecular framework contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for high-performance polymers and specialty chemicals has surged, driven by advancements in electronics, coatings, and adhesives. Acetamide,N,N'-[oxybis(2-nitro-4,1-phenylene)]bis- (9CI) has garnered attention due to its potential role in the synthesis of thermally stable resins and flame-retardant materials. Researchers are particularly interested in its ability to enhance the mechanical and thermal properties of composite materials, addressing key challenges in industries such as aerospace and automotive manufacturing.

The compound's molecular structure features a central oxybis bridge connecting two nitrophenylene units, each functionalized with an acetamide group. This configuration imparts unique electronic and steric effects, which are critical for its performance in catalysis and polymer modification. Studies have shown that derivatives of Acetamide,N,N'-[oxybis(2-nitro-4,1-phenylene)]bis- (9CI) exhibit promising results in photoactive applications, such as organic photovoltaics and light-emitting diodes (LEDs), aligning with the growing focus on sustainable energy solutions.

From an environmental perspective, the compound's biodegradability and low toxicity profile have made it a subject of interest in green chemistry initiatives. As regulatory frameworks tighten around hazardous chemicals, industries are actively seeking alternatives that balance performance with environmental safety. Acetamide,N,N'-[oxybis(2-nitro-4,1-phenylene)]bis- (9CI) stands out as a candidate for eco-friendly formulations, particularly in coatings and adhesives where traditional solvents are being phased out.

In the context of drug discovery and pharmaceutical research, the nitroacetamide moiety present in this compound has been explored for its potential bioactive properties. While not directly used in therapeutics, its structural analogs have shown activity in antimicrobial and anti-inflammatory assays. This has spurred further investigation into its structure-activity relationships (SAR), particularly in the design of novel small-molecule inhibitors.

The synthesis of Acetamide,N,N'-[oxybis(2-nitro-4,1-phenylene)]bis- (9CI) typically involves multi-step organic reactions, including nitration, amide coupling, and ether formation. Optimizing these processes for scalability and yield remains a focus for industrial chemists, especially in light of the increasing demand for cost-effective production methods. Recent advancements in flow chemistry and catalytic systems have shown promise in improving the efficiency of its manufacture.

In summary, Acetamide,N,N'-[oxybis(2-nitro-4,1-phenylene)]bis- (9CI) (CAS No. 3070-87-9) represents a versatile and technologically relevant compound with broad applications across multiple industries. Its unique chemical properties, combined with its alignment with sustainability trends, position it as a key player in the future of advanced materials and specialty chemicals. As research continues to uncover new functionalities, this compound is likely to play an increasingly important role in addressing global challenges in energy, healthcare, and environmental protection.